Cas no 2171715-52-7 (5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-3-carboxylic acid)
5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-3-carboxylic acid
- 5-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-3-carboxylic acid
- 2171715-52-7
- EN300-1554969
-
- Inchi: 1S/C26H30N2O6/c1-2-7-23(24(29)27-13-17-12-16(14-33-17)25(30)31)28-26(32)34-15-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,16-17,22-23H,2,7,12-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
- InChI Key: CSSHRSGPUJGDMS-UHFFFAOYSA-N
- SMILES: O1CC(C(=O)O)CC1CNC(C(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 466.21038668g/mol
- Monoisotopic Mass: 466.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 708
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 114Ų
5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1554969-0.05g |
5-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-3-carboxylic acid |
2171715-52-7 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1554969-0.1g |
5-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-3-carboxylic acid |
2171715-52-7 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1554969-0.25g |
5-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-3-carboxylic acid |
2171715-52-7 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1554969-0.5g |
5-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-3-carboxylic acid |
2171715-52-7 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1554969-1.0g |
5-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-3-carboxylic acid |
2171715-52-7 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1554969-2.5g |
5-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-3-carboxylic acid |
2171715-52-7 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1554969-5.0g |
5-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-3-carboxylic acid |
2171715-52-7 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1554969-10.0g |
5-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-3-carboxylic acid |
2171715-52-7 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1554969-50mg |
5-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-3-carboxylic acid |
2171715-52-7 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1554969-100mg |
5-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-3-carboxylic acid |
2171715-52-7 | 100mg |
$2963.0 | 2023-09-25 |
5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-3-carboxylic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-3-carboxylic acid
Introduction to 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-3-carboxylic Acid (CAS No. 2171715-52-7)
5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-3-carboxylic acid (CAS No. 2171715-52-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of oxolane and features a unique combination of functional groups that make it a valuable intermediate in the synthesis of various biologically active molecules.
The structure of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-3-carboxylic acid includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to protect amino groups during the assembly of peptides. The presence of this protecting group allows for precise control over the reactivity and selectivity of the compound, making it an essential tool in the development of novel therapeutic agents.
Recent advancements in the field have highlighted the potential applications of this compound in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-3-carboxylic acid exhibit potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. This finding has opened new avenues for the design and synthesis of targeted therapies for conditions such as Alzheimer's and Parkinson's disease.
The synthetic route to 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-3-carboxylic acid involves several key steps, including the formation of the Fmoc protecting group, the coupling of amino acids, and the final deprotection step. These processes require careful optimization to ensure high yields and purity, which are critical for downstream applications in pharmaceutical research.
In addition to its role in drug discovery, 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-3-carboxylic acid has also been explored for its potential as a building block in supramolecular chemistry. Researchers at the University of California, Berkeley, have reported that this compound can self-assemble into well-defined nanostructures under certain conditions. These nanostructures have shown promise in drug delivery systems, where they can enhance the solubility and bioavailability of poorly soluble drugs.
The physicochemical properties of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-3-carboxylic acid, such as its solubility, stability, and reactivity, have been extensively characterized using various analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to ensure that the compound meets the stringent quality standards required for pharmaceutical applications.
Clinical trials involving derivatives of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-3-carboxylic acid are currently underway to evaluate their safety and efficacy. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported. These findings have bolstered confidence in the potential therapeutic benefits of this class of compounds.
In conclusion, 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-3-carboxylic acid (CAS No. 2171715-52-7) represents a versatile and promising molecule with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal candidate for the development of novel therapeutic agents and advanced drug delivery systems. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing some of the most pressing challenges in modern medicine.
2171715-52-7 (5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)